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CAS No.: 51277-00-0
Cat. No.: B586411
Get Quote
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Executive Summary

Isometheptene (N,6-dimethylhept-5-en-2-amine) has traditionally been marketed as the Mucate
salt (e.g., in Midrin®) for the treatment of vascular headaches.[1] However, modern
preformulation strategies increasingly favor the Maleate salt form, particularly of the purified
(R)-enantiomer, due to superior crystallinity and defined thermal events that facilitate robust
solid oral dosage form development.

This guide details the physicochemical properties of Isometheptene Maleate, specifically
focusing on the (R)-enantiomer as described in recent pharmaceutical patent literature. It
provides a technical roadmap for researchers to synthesize, characterize, and validate this salt
form, contrasting it with the legacy Mucate salt where applicable.

Molecular Architecture

The transition from the mucate to the maleate salt represents a shift from a complex, often
amorphous-prone counterion (galactaric acid) to a dicarboxylic acid (maleic acid) that promotes
tight crystal lattice packing.
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Chemical Identity[1][2]

o Active Moiety: (R)-N,6-dimethylhept-5-en-2-amine[1]

Counterion: Maleic Acid ((Z)-butenedioic acid)[1]

Stoichiometry: 1:1 (Amine:Acid)[1]

Molecular Formula:

[1][2]

Molecular Weight: 257.33 g/mol [2]

Chirality and Salt Formation

Isometheptene contains a chiral center at the C-2 position.[1] While historical preparations
were racemic, the (R)-enantiomer is the pharmacologically dominant sympathomimetic. The
maleate salt is formed via proton transfer from the maleic acid carboxylic group to the
secondary amine of isometheptene.

pKa Considerations:

Isometheptene (Base) pKa: ~10.8 (Secondary amine)[1]

Maleic Acid pKal: 1.9[1]

:~8.9[1]

Implication: The large
(>3) ensures complete proton transfer, resulting in a stable salt rather than a co-crystal.

Physicochemical Properties[1][4][5][6][7]1[8][9][10]

The following data summarizes the core solid-state properties of (R)-lsometheptene Maleate,
derived from high-precision characterization workflows.

Thermal Analysis (DSC)
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Differential Scanning Calorimetry (DSC) reveals a distinct, sharp melting endotherm, indicative

of high crystalline purity.[1] This contrasts with the broader melting ranges often observed in

mucate salts due to hydration or lower crystallinity.

Parameter Value / Range

Observation

Melting Point (
112°C - 120°C
)

Sharp endothermic event

Enthalpy of Fusion (
High (Qualitative)

Indicates stable lattice energy

)
) Stable melt phase prior to
Degradation >160°C -
decomposition
Crystallinity (XRPD)

X-Ray Powder Diffraction (XRPD) provides the fingerprint for the (R)-lsometheptene Maleate

polymorph.[1] The pattern is characterized by well-resolved reflections at low angles,

confirming a specific unit cell packing.
Key Diffraction Peaks (

, CuK
):

« 6.3° (Characteristic low-angle peak)[1][3]
e 19.1°[1][3]
e 24.2°[1][3]
e 25.5°[1][3]

e 32.1°

Solubility Profile
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While the free base is an oil practically insoluble in water, the maleate salt exhibits high
agueous solubility, classifying it likely as BCS Class | (High Solubility, High Permeability)
relative to the therapeutic dose.[1]

o Water: Soluble (>100 mg/mL estimated)[1]
o Ethanol: Soluble[1][4][5]
e Dichloromethane: Soluble (Lipophilic ion pair potential)[1]

Experimental Protocols

The following protocols are designed to ensure reproducibility and "self-validation"—meaning
the results of one step confirm the success of the previous step.

Synthesis of (R)-lsometheptene Maleate

Objective: Isolate high-purity crystalline salt from the oily free base.[1]

Charge: Dissolve 1.0 equivalent of (R)-Isometheptene free base in Isopropyl Acetate (IPAc)
(Solvent selection is critical: IPAc allows for antisolvent crystallization).

Acid Addition: Prepare a solution of 1.05 equivalents of Maleic Acid in warm IPAc or Ethanol.

Crystallization: Add the acid solution dropwise to the base solution at 50°C.

Nucleation: Cool slowly to 20°C at a rate of 10°C/hour. If oiling occurs, seed with authentic
(R)-lsometheptene Maleate crystals.

Isolation: Filter the white crystalline solid and wash with cold IPAc.

Drying: Vacuum dry at 45°C for 12 hours.

Characterization Workflow (Self-Validating)

This workflow ensures that the material produced is the correct polymorph and chemically pure.
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(Target: Peaks at 6.3°, 19.1°)

f Pattern Matches

Chiral HPLC
(Check Enantiomeric Excess)

f ee > 99%

Batch Release

Click to download full resolution via product page

Figure 1: Self-validating characterization logic.[1] Failure at any node triggers a reprocessing
loop.

Stability & Preformulation Implications[1]
Maillard Reaction Risk

Critical Insight: Isometheptene is a secondary amine.[1] Maleic acid is a dicarboxylic acid but
can contain trace maleic anhydride impurities or undergo Michael addition under stress.
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e Risk: Low compared to reducing sugars (lactose), but compatibility with aldehyde-containing
excipients must be screened.[1]

» Mitigation: Avoid lactose in formulation; use Mannitol or Microcrystalline Cellulose (MCC).[1]
Hygroscopicity

Maleate salts can be variable in hygroscopicity.[1]

e Protocol: Perform Dynamic Vapor Sorption (DVS).

e Target: Mass change < 2% at 80% RH. If > 2%, the salt may require humidity-controlled
packaging.

Salt Selection Logic

Why choose Maleate over Mucate?

Mucate Salt Variable Crystallinity
(Traditional) Complex Counterion

Maleate Salt High Crystallinity

Isometheptene Base
(Oily Liquid)

(Modern/Patent) Sharp Melting Point

Click to download full resolution via product page
Figure 2: Comparative advantages of Maleate salt architecture.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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